2-(3-Acetylaminophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: N-[3-(5-hydroxypyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C13H12N2O2/c1-9(16)15-11-4-2-3-10(7-11)13-6-5-12(17)8-14-13/h2-8,17H,1H3,(H,15,16)
• InChI Key: HUAQBXFPIJQUDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=NC=C(C=C2)O
• Molecular Formula: C13H12N2O2
• DSSTOX Substance ID: DTXSID00692621
• Molecular Weight: 228.25 g/mol
• CAS RN: 1261905-03-6

Description

2-(3-Acetylaminophenyl)-5-hydroxypyridine, 95% (2-3AP-5HP-95%) is an organic compound with a molecular weight of 209.11 g/mol, an empirical formula of C10H11NO3 and a melting point of 145-146°C. It is a white powder that is soluble in water and ethanol. 2-3AP-5HP-95% is an important intermediate in the synthesis of pharmaceuticals and other compounds, and has been used in a variety of scientific research applications.

Mechanism of Action

2-3AP-5HP-95% is an intermediate in the synthesis of pharmaceuticals and other compounds. It is believed to act as an inhibitor of the enzyme, cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. Inhibition of COX-2 can lead to decreased inflammation and pain.
Biochemical and Physiological Effects
2-3AP-5HP-95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. Inhibition of COX-2 can lead to decreased inflammation and pain. Additionally, it has been shown to have antioxidant activity, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

2-3AP-5HP-95% has several advantages for use in laboratory experiments. It is an inexpensive and widely available compound, and it is easy to synthesize in the laboratory. Additionally, it has a high yield and is relatively stable. However, it is important to note that 2-3AP-5HP-95% can be toxic in high doses, and care should be taken when handling it in the laboratory.

Future Directions

There are a number of potential future directions for research involving 2-3AP-5HP-95%. These include further study of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be conducted into the synthesis of other compounds from 2-3AP-5HP-95%, as well as its use in the study of proteins, enzymes, and other biomolecules. Finally, further research could be conducted into the potential toxicity of 2-3AP-5HP-95%, as well as its potential side effects and interactions with other drugs.

Synthesis Methods

2-3AP-5HP-95% is synthesized from 3-amino-4-hydroxybenzoic acid and acetic anhydride. The reaction is carried out in anhydrous ethanol at a temperature of 70-80°C for 3-4 hours. The reaction is then cooled to room temperature and the product is filtered, washed with ethanol and dried. The yield of the reaction is usually 90-95%.

Scientific Research Applications

2-3AP-5HP-95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and other compounds, and in the study of the mechanism of action of drugs. It has also been used in the study of biochemical and physiological effects, as well as in the study of the structure and function of proteins. Additionally, it has been used in the study of the structure and function of enzymes and other biomolecules.